Cas no 58924-64-4 (N-(furan-2-ylmethyl)cyclopentanamine)

N-(furan-2-ylmethyl)cyclopentanamine structure
58924-64-4 structure
Product Name:N-(furan-2-ylmethyl)cyclopentanamine
CAS No:58924-64-4
MF:C10H15NO
MW:165.232202768326
MDL:MFCD03724766
CID:3046039
PubChem ID:1080489
Update Time:2025-04-21

N-(furan-2-ylmethyl)cyclopentanamine Chemical and Physical Properties

Names and Identifiers

    • Cyclopentyl-furan-2-ylmethyl-amine
    • EN300-33274
    • ALBB-032909
    • furfurylcyclopentylamine
    • VS-06720
    • CS-0246543
    • 58924-64-4
    • N-(furan-2-ylmethyl)cyclopentanamine
    • STL194210
    • AKOS000131700
    • MFCD03724766
    • SCHEMBL23456094
    • Cyclopentyl-furan-2-ylmethyl-amine, AldrichCPR
    • Z90500845
    • N-[(furan-2-yl)methyl]cyclopentanamine
    • G22656
    • BBL018638
    • HMS1704C10
    • ICA92464
    • MDL: MFCD03724766
    • Inchi: 1S/C10H15NO/c1-2-5-9(4-1)11-8-10-6-3-7-12-10/h3,6-7,9,11H,1-2,4-5,8H2
    • InChI Key: QTSNVDAUJAGULA-UHFFFAOYSA-N
    • SMILES: O1C=CC=C1CNC1CCCC1

Computed Properties

  • Exact Mass: 165.115364102g/mol
  • Monoisotopic Mass: 165.115364102g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 132
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 25.2Ų

Experimental Properties

  • Density: 1.0±0.1 g/cm3
  • Boiling Point: 241.7±15.0 °C at 760 mmHg
  • Flash Point: 100.0±20.4 °C
  • Vapor Pressure: 0.0±0.5 mmHg at 25°C

N-(furan-2-ylmethyl)cyclopentanamine Security Information

N-(furan-2-ylmethyl)cyclopentanamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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$ 95.00 2022-06-04
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Enamine
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Enamine
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